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Compound of Interest

Compound Name: Dimethyl diglycolate-d4

Cat. No.: B041925 Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Dimethyl
diglycolate-d4 (CAS No. 1107650-54-3). Due to the limited availability of a complete Safety

Data Sheet (SDS) for the deuterated compound, this guide incorporates data from its non-

deuterated analog, Dimethyl diglycolate (CAS No. 7040-23-5), and structurally similar

compounds to provide a thorough safety assessment. This approach is consistent with

regulatory precedents where data from non-deuterated compounds can support the safety

evaluation of their deuterated counterparts[1].

Chemical and Physical Properties
Quantitative data for both Dimethyl diglycolate-d4 and its non-deuterated analog are

summarized below. The physical properties of the deuterated compound are expected to be

very similar to the non-deuterated form.

Table 1: Physical and Chemical Properties of Dimethyl Diglycolate-d4
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Property Value Source

CAS Number 1107650-54-3 Pharmaffiliates

Molecular Formula C6H6D4O5 Pharmaffiliates

Molecular Weight 166.17 g/mol Pharmaffiliates

Appearance Green Oil Pharmaffiliates

Storage 2-8°C, Refrigerator Pharmaffiliates

Solubility
Chloroform, Dichloromethane,

DMSO
Coompo

Table 2: Physical and Chemical Properties of Dimethyl Diglycolate (Non-Deuterated Analog)

Property Value Source

CAS Number 7040-23-5 LookChem

Molecular Formula C6H10O5 LookChem[2]

Molecular Weight 162.14 g/mol LookChem[2]

Melting Point 36 °C LookChem[2]

Boiling Point 211.3 °C at 760 mmHg LookChem[2]

Flash Point 84.1 °C LookChem[2]

Density 1.15 g/cm³ LookChem[2]

Solubility
Dichloromethane, Ethyl

Acetate, Methanol
LookChem[2]

Hazard Identification and Precautionary Measures
A complete hazard profile for Dimethyl diglycolate-d4 is not available. However, based on the

data for the structurally similar compound Diethylene glycol dimethyl ether (diglyme), the

following hazards should be anticipated.
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Table 3: Potential Hazards and Recommended Precautions

Hazard Description
Recommended
Precautions

Flammability

Combustible liquid. Vapors

may form explosive mixtures

with air upon intense heating.

Keep away from heat, sparks,

open flames, and hot surfaces.

Use explosion-proof electrical

equipment.[3]

Peroxide Formation

May form explosive peroxides

upon storage, especially in the

presence of air and light.

Store in a tightly closed

container under an inert

atmosphere. Test for peroxides

periodically after opening.[3]

Reproductive Toxicity

Based on analog data

(diglyme), may damage fertility

or the unborn child.[4]

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Wear protective gloves and

clothing.[3]

Acute Toxicity (Oral) Harmful if swallowed.

Do not eat, drink, or smoke

when using this product. If

swallowed, call a poison center

or doctor.

Experimental Protocols
Detailed experimental protocols for the safety assessment of Dimethyl diglycolate-d4 are not

publicly available. However, standard methodologies for key safety-related experiments are

described below.

Flash Point Determination (Closed-Cup Method)

A common method for determining the flash point of a combustible liquid is the Pensky-Martens

closed-cup test (e.g., ASTM D93).
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Apparatus: A Pensky-Martens closed-cup tester, which consists of a brass test cup with a

tightly fitting lid, a stirrer, and a means of heating the sample at a controlled rate. The lid has

ports for a thermometer and an ignition source.

Procedure:

The sample is placed in the test cup to a specified level.

The lid is secured, and the sample is heated and stirred at a specified rate.

At regular temperature intervals, the ignition source is applied to the vapor space above

the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.

Peroxide Detection in Ethers

A qualitative method for detecting peroxides in a substance like Dimethyl diglycolate-d4
involves the use of potassium iodide (KI).

Materials: The ether to be tested, a freshly prepared 10% aqueous potassium iodide

solution, and starch paper.

Procedure:

Add 1 ml of the 10% KI solution to 10 ml of the ether in a closed container.

Shake the mixture vigorously for one minute.

The presence of peroxides is indicated by the formation of a yellow to brown color due to

the oxidation of iodide to iodine.

The color can be enhanced by adding a drop of starch solution, which will turn blue-black

in the presence of iodine.
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Toxicological Profile and Potential Signaling
Pathways
Specific toxicological studies on Dimethyl diglycolate-d4 are lacking. However, the toxicity of

the structurally related Diethylene glycol is well-documented. Diethylene glycol is metabolized

to diglycolic acid, which is responsible for its nephrotoxicity[5]. It is plausible that Dimethyl

diglycolate is hydrolyzed in vivo to methanol and diglycolic acid.

Potential Metabolic Pathway

Dimethyl Diglycolate-d4 Hydrolysis
(Esterases)

Methanol2 molecules

Diglycolic Acid Nephrotoxicity &
Mitochondrial Dysfunction

Click to download full resolution via product page

Caption: Proposed metabolic activation of Dimethyl Diglycolate-d4.

The primary toxicological concern is the potential for kidney damage mediated by diglycolic

acid. Studies have shown that diglycolic acid can cause mitochondrial dysfunction[5].

Safety Assessment Workflow
The following diagram illustrates a logical workflow for the safety and handling of Dimethyl
diglycolate-d4, leveraging data from its non-deuterated analog.

Safety Assessment Workflow Diagram
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Caption: Workflow for safety assessment of a deuterated compound.
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Handling and Storage
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves (e.g., nitrile), and a lab coat.

Avoid breathing vapors or mist.

Keep away from ignition sources.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide formation.

Storage:

Store in a cool, dry, well-ventilated place at 2-8°C.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Protect from light and moisture.

First Aid Measures
Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Get medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.
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Disposal Considerations
Dispose of contents and container in accordance with all local, regional, national, and

international regulations. Do not allow to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a formal Safety Data Sheet. Researchers should always

consult the most up-to-date SDS for any chemical before use and perform their own risk

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. salamandra.net [salamandra.net]

2. Dimethyl diglycolate｜lookchem [lookchem.com]

3. fishersci.com [fishersci.com]

4. Diethylene Glycol Dimethyl Ether (CICADS 41, 2002) [inchem.org]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Dimethyl Diglycolate-d4: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041925#dimethyl-diglycolate-d4-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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